Cas no 916213-53-1 (4-Bromo-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 916213-53-1
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 796734
• Update Time: 2025-05-20

4-Bromo-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine
• 4-bromo-5H-pyrrolo[2,3-d]pyrimidine
• 4-bromo-7H-pyrrolo[2,3-d]pyrimidine
• 4-bromo-7H-pyrrolo[23-d]pyrimidine-6-carboxylic acid
• 5H-Pyrrolo[3,2-d]pyrimidine, 4-bromo-
• FD7079
• Y6672
• 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine (ACI)

• Inchi： 1S/C6H4BrN3/c7-6-5-4(1-2-8-5)9-3-10-6/h1-3,8H
• InChI Key： GIEGPOBSICWSPU-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN2)N=CN=1

Computed Properties

• Exact Mass: 196.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 41.57000
• LogP: 1.72040

4-Bromo-5H-pyrrolo[3,2-d]pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine

Introduction to 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 916213-53-1)

4-Bromo-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 916213-53-1) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrolopyrimidine class, which is a prominent scaffold in drug discovery, particularly for developing small-molecule inhibitors targeting various diseases. The presence of both bromine and nitrogen-containing rings makes it a valuable intermediate for further chemical modifications, enabling the synthesis of more complex and biologically active molecules.

The pyrrolo[3,2-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring, which is known to exhibit diverse pharmacological properties. This structural motif has been extensively studied for its role in modulating enzyme activities, particularly kinases and other signaling proteins. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for generating novel derivatives.

In recent years, there has been a surge in research focused on developing inhibitors for kinases, which are enzymes involved in numerous cellular processes, including cell growth, proliferation, and differentiation. Many kinases have been implicated in diseases such as cancer, making them attractive targets for therapeutic intervention. 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine has emerged as a key intermediate in the synthesis of kinase inhibitors due to its ability to serve as a precursor for constructing more sophisticated scaffolds.

One of the most compelling aspects of 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine is its potential application in the development of targeted therapies for cancer. Several studies have demonstrated that derivatives of this compound can inhibit the activity of specific kinases by binding to their active sites. For instance, researchers have explored its utility in designing inhibitors for tyrosine kinases, which are overexpressed in many cancer cell lines. The bromine substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups that can enhance binding affinity and selectivity.

The synthesis of 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of 2-aminothiophene-3-carboxylic acid with urea to form the pyrrolopyrimidine core, followed by bromination at the 4-position using brominating agents such as N-bromosuccinimide (NBS). This approach offers good yields and regioselectivity, making it suitable for large-scale production.

Recent advances in computational chemistry have also contributed to the optimization of synthetic routes for 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine. Molecular modeling techniques allow researchers to predict the outcomes of different reaction conditions and identify potential intermediates or byproducts before conducting experimental trials. This has significantly reduced the time and cost associated with drug discovery by enabling more efficient screening of candidate compounds.

The biological activity of 4-Bromo-5H-pyrrolo[3,2-d]pyrimidine and its derivatives has been extensively evaluated in vitro and in vivo. Preclinical studies have shown that certain analogs exhibit potent inhibitory effects on target kinases with high selectivity over off-target enzymes. These findings have spurred further investigation into developing novel therapeutics based on this scaffold. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders.

In conclusion,4-Bromo-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 916213-53-1) represents a promising scaffold in pharmaceutical research with significant potential for developing new drugs targeting various diseases. Its unique structural features and reactivity make it an invaluable building block for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,4-Bromo-5H-pyrrolo[3,2-d]pyrimidine is poised to play a crucial role in future drug development efforts.